Cas no 882083-42-3 (1-BENZYL-3,5-BIS[(4-ETHOXYPHENYL)METHYLENE]-4-PIPERIDINOL)

• Product Name: 1-BENZYL-3,5-BIS[(4-ETHOXYPHENYL)METHYLENE]-4-PIPERIDINOL
• CAS No: 882083-42-3
• MF: C₃₀H₃₃NO₃
• MW: 455.587928533554
• CID: 5271460
• Update Time: 2025-06-13

1-BENZYL-3,5-BIS[(4-ETHOXYPHENYL)METHYLENE]-4-PIPERIDINOL Chemical and Physical Properties

Names and Identifiers

• (3E,5E)-1-benzyl-3,5-bis[(4-ethoxyphenyl)methylidene]piperidin-4-ol
• 1-BENZYL-3,5-BIS[(4-ETHOXYPHENYL)METHYLENE]-4-PIPERIDINOL

• Inchi： 1S/C30H33NO3/c1-3-33-28-14-10-23(11-15-28)18-26-21-31(20-25-8-6-5-7-9-25)22-27(30(26)32)19-24-12-16-29(17-13-24)34-4-2/h5-19,30,32H,3-4,20-22H2,1-2H3
• InChI Key： YTFOGNZBWLKDLG-UHFFFAOYSA-N
• SMILES： CCOC1C=CC(C=C2C(O)C(=CC3C=CC(OCC)=CC=3)CN(CC3C=CC=CC=3)C2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-BENZYL-3,5-BIS[(4-ETHOXYPHENYL)METHYLENE]-4-PIPERIDINOL

Recent Advances in the Study of 1-BENZYL-3,5-BIS[(4-ETHOXYPHENYL)METHYLENE]-4-PIPERIDINOL (CAS: 882083-42-3)

1-Benzyl-3,5-bis[(4-ethoxyphenyl)methylene]-4-piperidinol (CAS: 882083-42-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential in drug development and biomedical research.

The compound's structure, characterized by a piperidine core with benzyl and bis(4-ethoxyphenyl)methylene substituents, suggests its potential as a modulator of various biological targets. Recent synthetic efforts have focused on improving the yield and purity of 1-benzyl-3,5-bis[(4-ethoxyphenyl)methylene]-4-piperidinol, with researchers employing novel catalytic systems and green chemistry principles to enhance the efficiency of its production. These advancements are critical for scaling up the synthesis of this compound for further preclinical and clinical studies.

Pharmacological investigations have revealed that 1-benzyl-3,5-bis[(4-ethoxyphenyl)methylene]-4-piperidinol exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases. In vitro studies have demonstrated its ability to inhibit key signaling pathways, such as the NF-κB and MAPK cascades, which are central to the regulation of immune responses and cell proliferation. These findings suggest that the compound may have potential applications in the treatment of chronic inflammatory conditions and certain types of cancer.

In addition to its anti-inflammatory and anticancer properties, recent research has explored the neuroprotective effects of 1-benzyl-3,5-bis[(4-ethoxyphenyl)methylene]-4-piperidinol. Studies in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, have shown that the compound can mitigate oxidative stress and reduce neuronal apoptosis. These effects are thought to be mediated through the modulation of mitochondrial function and the activation of endogenous antioxidant defenses. Such findings highlight the compound's potential as a therapeutic agent for neurodegenerative disorders.

Despite these promising results, challenges remain in the development of 1-benzyl-3,5-bis[(4-ethoxyphenyl)methylene]-4-piperidinol as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on designing derivatives with improved drug-like properties, leveraging computational modeling and structure-activity relationship (SAR) analyses to guide these modifications.

In conclusion, 1-benzyl-3,5-bis[(4-ethoxyphenyl)methylene]-4-piperidinol (CAS: 882083-42-3) represents a promising scaffold for the development of novel therapeutic agents. Its diverse pharmacological activities, coupled with advances in synthetic methodologies, position it as a valuable compound for further investigation. Future research should prioritize translational studies to evaluate its efficacy and safety in clinical settings, as well as explore its potential in combination therapies. The ongoing exploration of this compound underscores the importance of interdisciplinary collaboration in advancing chemical biology and medicinal chemistry research.